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Compound of Interest

Compound Name: Methanofuran

Cat. No.: B1240204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the synthetic organic chemistry routes to

Methanofuran and its analogs. It includes established total syntheses, experimental protocols

for key reactions, and quantitative data to support the described methodologies.

Methanofuran (MFR) and its analogs are crucial cofactors in the process of methanogenesis,

the biological production of methane. Their unique structures, featuring a substituted furan core

linked to a polyglutamylated side chain, have made them challenging targets for chemical

synthesis. The total synthesis of Methanofuran and its analog Methanofuran b was first

reported by Sullins et al. in 1993, providing a foundational route for accessing these complex

molecules.[1][2]

Total Synthesis of Methanofuran
The total synthesis of Methanofuran can be conceptually divided into the preparation of three

key fragments: the substituted furan core, the polyglutamyl side chain, and the tyramine linker.

These fragments are then coupled to construct the final molecule.

Synthetic Strategy Overview
The overall strategy for the total synthesis of Methanofuran is a convergent approach. The key

disconnections are made at the ether linkage and the amide bonds, leading to three main

building blocks.
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Caption: Convergent synthetic strategy for Methanofuran.

Key Intermediates and Experimental Protocols
Synthesis of the Furan Core: Methyl 5-(aminomethyl)-3-
furoate
The synthesis of the furan core starts from commercially available methyl 5-formyl-3-furoate.[1]

Workflow for Furan Core Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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